Cas no 1049291-23-7 (1-(3-chloro-4-fluorophenyl)-3-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea)

• Product Name: 1-(3-chloro-4-fluorophenyl)-3-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• CAS No: 1049291-23-7
• MF: C₂₁H₂₀ClFN₄O₃
• MW: 430.859907150269
• CID: 5845811
• PubChem ID: 25816359
• Update Time: 2025-07-19

1-(3-chloro-4-fluorophenyl)-3-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-3-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• 1-(3-chloro-4-fluorophenyl)-3-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]urea
• AKOS024494794
• 1049291-23-7
• F5072-2711
• 1-(3-chloro-4-fluorophenyl)-3-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea

• Inchi： 1S/C21H20ClFN4O3/c1-2-30-16-6-3-14(4-7-16)19-9-10-20(28)27(26-19)12-11-24-21(29)25-15-5-8-18(23)17(22)13-15/h3-10,13H,2,11-12H2,1H3,(H2,24,25,29)
• InChI Key： PTHWBGXVOXCMIQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O)=O)F

Computed Properties

• Exact Mass: 430.1207964g/mol
• Monoisotopic Mass: 430.1207964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-(3-chloro-4-fluorophenyl)-3-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea

Introduction to Compound with CAS No. 1049291-23-7 and Its Applications in Chemical Biology

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, identified by the CAS number 1049291-23-7, has garnered significant attention due to its unique structural features and potential biological activities. This compound, formally known as 1-(3-chloro-4-fluorophenyl)-3-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea, represents a fascinating example of how molecular design can influence pharmacological outcomes.

The structural framework of this compound encompasses several key functional groups that contribute to its potential biological relevance. The presence of a chloro substituent at the 3-position of the phenyl ring and a fluoro group at the 4-position introduces electronic and steric effects that can modulate interactions with biological targets. Additionally, the urea moiety and the dihydropyridazine ring are critical components that often participate in hydrogen bonding and other non-covalent interactions, which are essential for drug-receptor binding.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyridazine derivatives due to their diverse biological activities. The dihydropyridazine core in this compound is particularly noteworthy, as it has been implicated in various pharmacological processes. For instance, studies have shown that pyridazine derivatives can exhibit properties such as kinase inhibition and anti-inflammatory effects, making them valuable candidates for drug discovery.

The ethyl chain extending from the dihydropyridazine ring further enhances the compound's structural complexity, potentially influencing its solubility and bioavailability. This feature is particularly important in drug development, as poor solubility can limit the effectiveness of a therapeutic agent. The 4-ethoxyphenyl group attached to the ethyl chain adds another layer of variability, which could be exploited to fine-tune the compound's pharmacokinetic properties.

Recent research has also highlighted the importance of fluorine atoms in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The incorporation of a fluoro group at the 4-position of the phenyl ring in this compound aligns with this trend, suggesting that it may possess improved pharmacological characteristics compared to its non-fluorinated counterparts.

The urea moiety is another key feature that warrants further investigation. Urea-based compounds have been widely studied for their potential as bioactive molecules, often exhibiting inhibitory effects on various enzymes and receptors. The specific arrangement of atoms in this compound's urea group could contribute to its ability to interact with biological targets in a meaningful way.

In conclusion, the compound with CAS number 1049291-23-7, named 1-(3-chloro-4-fluorophenyl)-3-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea, represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features, including the presence of chloro, fluoro, ethoxyphenyl, dihydropyridazine, and urea moieties, make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new insights into the biological activities of pyridazine derivatives, compounds like this one are likely to play an increasingly important role in the development of novel therapeutic agents.